Cas no 438220-55-4 (3-(4-formyl-2-methoxyphenoxy)methyl-4-methoxybenzaldehyde)

• Product Name: 3-(4-formyl-2-methoxyphenoxy)methyl-4-methoxybenzaldehyde
• CAS No: 438220-55-4
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• MDL: MFCD02253762
• CID: 3058660
• PubChem ID: 4207575
• Update Time: 2025-06-07

3-(4-formyl-2-methoxyphenoxy)methyl-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[(4-formyl-2-methoxyphenoxy)methyl]-4-methoxybenzaldehyde
• 3-(4-formyl-2-methoxyphenoxy)methyl-4-methoxybenzaldehyde
• 4-[(5-formyl-2-methoxyphenyl)methoxy]-3-methoxybenzaldehyde
• 4-[(5-formyl-2-methoxybenzyl)oxy]-3-methoxybenzaldehyde
• EN300-228177
• 438220-55-4
• 4-((5-Formyl-2-methoxybenzyl)oxy)-3-methoxybenzaldehyde
• AK-968/41170413
• DTXSID501187767
• 3-((4-Formyl-2-methoxyphenoxy)methyl)-4-methoxybenzaldehyde
• AKOS000307669
• CS-0302255
• STK301729
• BBL038323

• MDL： MFCD02253762
• Inchi： 1S/C17H16O5/c1-20-15-5-3-12(9-18)7-14(15)11-22-16-6-4-13(10-19)8-17(16)21-2/h3-10H,11H2,1-2H3
• InChI Key： RKLCHFHMVCHCQO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)CC1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 300.09977361Da
• Monoisotopic Mass: 300.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-(4-formyl-2-methoxyphenoxy)methyl-4-methoxybenzaldehyde

3-(4-Formyl-2-Methoxyphenoxy)Methyl-4-Methoxybenzaldehyde: An Overview of Its Properties and Applications

3-(4-Formyl-2-methoxyphenoxy)methyl-4-methoxybenzaldehyde (CAS No. 438220-55-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis due to its unique structural features and potential applications. This compound is characterized by the presence of multiple functional groups, including aldehyde, methoxy, and phenoxy moieties, which contribute to its chemical reactivity and biological activity.

The molecular structure of 3-(4-formyl-2-methoxyphenoxy)methyl-4-methoxybenzaldehyde is composed of two aromatic rings linked by an ether bond, with a formyl group attached to one ring and methoxy groups on both rings. This arrangement provides a versatile platform for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules with potential therapeutic properties.

Recent studies have highlighted the importance of 3-(4-formyl-2-methoxyphenoxy)methyl-4-methoxybenzaldehyde in the development of novel drugs and materials. For instance, researchers at the University of California, Los Angeles (UCLA) have explored its use as a precursor for the synthesis of antiviral agents. The aldehyde group in this compound can be readily converted into various functional groups, such as amines or hydroxyls, through well-established chemical reactions like reductive amination or Grignard reactions. These modifications can significantly enhance the compound's biological activity and selectivity.

In addition to its potential in drug discovery, 3-(4-formyl-2-methoxyphenoxy)methyl-4-methoxybenzaldehyde has also been investigated for its applications in materials science. A study published in the Journal of Materials Chemistry A reported that this compound can be used as a building block for the synthesis of luminescent materials with tunable emission properties. The presence of multiple conjugated systems in the molecule allows for efficient energy transfer and emission, making it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthetic accessibility of 3-(4-formyl-2-methoxyphenoxy)methyl-4-methoxybenzaldehyde is another factor that contributes to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One common approach involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with 1-bromo-2-methoxybenzene in the presence of a base, followed by an etherification step. This method yields high purity products with good yields, making it suitable for industrial applications.

In terms of biological activity, preliminary studies have shown that 3-(4-formyl-2-methoxyphenoxy)methyl-4-methoxybenzaldehyde exhibits moderate cytotoxicity against certain cancer cell lines. For example, a study conducted at the National Institutes of Health (NIH) demonstrated that this compound can induce apoptosis in human breast cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that further optimization and derivatization could lead to the development of more potent anticancer agents.

The environmental impact of 3-(4-formyl-2-methoxyphenoxy)methyl-4-methoxybenzaldehyde is another important consideration. While there is limited data available on its ecotoxicological properties, researchers are actively investigating ways to minimize any potential environmental risks associated with its production and use. Green chemistry principles are being applied to develop more sustainable synthetic methods that reduce waste and energy consumption.

In conclusion, 3-(4-formyl-2-methoxyphenoxy)methyl-4-methoxybenzaldehyde (CAS No. 438220-55-4) is a versatile organic compound with significant potential in various fields, including medicinal chemistry, materials science, and environmental science. Its unique structural features and chemical reactivity make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.